

Introduction: Unveiling Oleoylethanolamide (OEA)

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Neopentyl glycol dimethacrylate

CAS No.: 1985-51-9

Cat. No.: B154597

[Get Quote](#)

N-Oleoylethanolamide (OEA) is an endogenous, bioactive lipid mediator produced primarily in the small intestine from oleic acid, a common monounsaturated fatty acid.[1][2][3][4] Structurally similar to the endocannabinoid anandamide, OEA's biological activities are distinct and do not involve the cannabinoid pathway.[1][4][5] Instead, it has emerged as a critical signaling molecule in the regulation of appetite, body weight, and lipid metabolism.[5][6][7] Synthesized in response to dietary fat intake, OEA acts as a peripheral satiety signal, communicating feelings of fullness to the brain and influencing meal patterns.[4] Its multifaceted role in energy homeostasis, inflammation, and metabolic health has positioned OEA as a compelling therapeutic target for obesity, non-alcoholic fatty liver disease (NAFLD), and other metabolic disorders.[2][3][8]

Core Mechanism of Action: A Multi-Receptor Signaling Cascade

OEA exerts its physiological effects by engaging with several key molecular targets. Its primary and most well-characterized mechanism involves the activation of the nuclear receptor Peroxisome Proliferator-Activated Receptor alpha (PPAR- α).[1][5][6][7][9][10]

PPAR- α Activation: The Central Hub of OEA's Metabolic Effects

OEA is a high-affinity endogenous agonist of PPAR- α , a ligand-activated transcription factor that is a master regulator of lipid metabolism.^{[5][6][7][9]} The binding of OEA to PPAR- α in the intestine, liver, and adipose tissue initiates a cascade of genomic events that collectively promote metabolic health.^{[2][3]}

Key Downstream Effects of OEA-Mediated PPAR- α Activation:

- **Enhanced Fatty Acid Oxidation:** Activation of PPAR- α upregulates the expression of genes involved in the transport and breakdown (β -oxidation) of fatty acids, promoting the use of fat for energy.^{[2][3][11]}
- **Regulation of Lipolysis:** OEA stimulates the breakdown of stored fats in adipose tissue.^{[1][2][3]}
- **Appetite Regulation:** Intestinal PPAR- α activation is crucial for OEA's satiety-inducing effects. This signal is relayed to the brain via the vagus nerve, contributing to the cessation of feeding.^{[4][11][12][13]}
- **Anti-inflammatory Action:** PPAR- α activation suppresses the expression of pro-inflammatory cytokines like IL-6 and reduces the activity of inflammatory pathways, such as those involving NF- κ B.^{[14][15]}

The critical role of PPAR- α is underscored by studies in PPAR- α deficient mice, where the anorexic and weight-reducing effects of OEA administration are completely abolished.^{[5][16]}



Modulation of Other Key Signaling Pathways

Beyond PPAR- α , OEA's biological activity is mediated by other important cellular targets:

- **Transient Receptor Potential Vanilloid type 1 (TRPV1):** OEA interacts with TRPV1, the capsaicin receptor, which is involved in stimulating vagal nerve afferents in the gut.^{[11][12]} This interaction is another pathway through which OEA can signal satiety to the brain.

- GPR119: OEA has been shown to bind to GPR119, an orphan G protein-coupled receptor expressed in the pancreas and gastrointestinal tract, suggesting a potential role in glucose homeostasis and hormone secretion.[\[1\]](#)[\[14\]](#)
- LKB1/AMPK Pathway: In the context of glucose metabolism, OEA has been found to enhance hepatic glycogen synthesis and inhibit gluconeogenesis through the LKB1/AMPK signaling pathway, an effect that appears to be independent of PPAR- α .[\[17\]](#)

The following diagram illustrates the primary signaling pathways activated by OEA.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for assessing OEA-induced satiety.

Application 2: Elucidating Effects on Lipid Metabolism and NAFLD

OEA's activation of PPAR- α makes it an ideal compound for studying the reversal of metabolic dysregulation, such as hyperlipidemia and hepatic steatosis (fatty liver). [8][9]

Protocol: Gene Expression Analysis in Liver Tissue

- **Animal Model & Treatment:** Use a diet-induced obesity model (e.g., mice on a 60% high-fat diet for 7-12 weeks). [16] Treat a cohort of these mice with OEA (5 mg/kg, i.p., daily) for a subchronic period (e.g., 2-4 weeks). [16] Include vehicle-treated obese and chow-fed lean control groups.
- **Tissue Collection:** At the end of the treatment period, euthanize the animals and collect liver tissue. Immediately freeze samples in liquid nitrogen or store in an RNA stabilization solution. [16]
- **RNA Isolation:** Extract total RNA from the liver tissue using a standard Trizol-based method or a commercial kit. Assess RNA quality and quantity using spectrophotometry and gel electrophoresis.
- **Reverse Transcription:** Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.
- **Quantitative PCR (qPCR):**
 - Select target genes regulated by PPAR- α involved in fatty acid oxidation (e.g., Cpt1a, Acox1) and lipogenesis (e.g., Srebf1, Fasn).
 - Use a housekeeping gene (e.g., Gapdh, Actb) for normalization.
 - Perform qPCR using SYBR Green or TaqMan probe-based chemistry.
- **Data Analysis:** Calculate the relative gene expression changes (fold change) in the OEA-treated group compared to the vehicle-treated obese group using the $\Delta\Delta C_t$ method.

Expected Outcome: OEA treatment is expected to significantly upregulate genes involved in fatty acid oxidation and downregulate genes involved in lipogenesis in the liver of obese mice,

demonstrating its therapeutic potential for NAFLD at a molecular level.

Target Gene	Function	Expected Change with OEA
Cpt1a	Carnitine Palmitoyltransferase 1A	Upregulation
Acox1	Acyl-CoA Oxidase 1	Upregulation
Srebf1	Sterol Regulatory Element-Binding Protein 1	Downregulation
Fasn	Fatty Acid Synthase	Downregulation

Synthesis and Physicochemical Properties

For research purposes, OEA can be synthesized chemically or enzymatically.

- **Chemical Synthesis:** A common method involves the acylation of ethanolamine with oleoyl chloride. This is typically achieved by first reacting oleic acid with an agent like oxalyl chloride or thionyl chloride to form the highly reactive oleoyl chloride, which is then reacted with ethanolamine in the presence of an organic base like triethylamine. [18]* **Enzymatic Synthesis:** Biocatalytic methods using lipases offer a more specific and environmentally friendly alternative, catalyzing the direct amidation of oleic acid and ethanolamine. [19][20]
- Physicochemical Data Summary

Property	Value	Source
CAS Number	111-58-0	[20][21]
Molecular Formula	C ₂₀ H ₃₉ NO ₂	[20]
Molecular Weight	325.5 g/mol	N/A
Appearance	White, crystalline powder	[20]
Melting Point	84-85 °C	[20]
Solubility	Sparingly soluble in water; soluble in organic solvents (ethanol, chloroform)	[20]

Conclusion and Future Directions

N-Oleoylethanolamide is a pivotal endogenous lipid that serves as a key integrator of nutritional status and metabolic control. Its well-defined mechanism of action through PPAR- α and other signaling pathways provides a robust framework for its investigation and therapeutic development. For researchers in obesity, diabetes, and metabolic disease, OEA offers a powerful tool to probe the intricate connections between gut signaling, lipid metabolism, and energy homeostasis. Future research will likely focus on optimizing the delivery and bioavailability of OEA-based compounds, further exploring its PPAR- α -independent effects, and translating the wealth of preclinical findings into effective clinical strategies for managing metabolic disorders.

References

- LookChem. (n.d.). Cas 1985-51-9, Neopentenediol dimethacrylate.
- Fu, J., Lolic, M. M., & Piomelli, D. (2005). Oleoylethanolamide, an endogenous PPAR- α agonist, lowers body weight and hyperlipidemia in obese rats. *Neuropharmacology*, 48(8), 1147-1153.
- Mancini, G., & Di Marzo, V. (2008). Biological functions and metabolism of oleoylethanolamide.
- Tutunchi, H., Ostadrahimi, A., Saghafi-Asl, M., Maleki, V., & Asghari-Jafarabadi, M. (2019). The effects of oleoylethanolamide, an endogenous PPAR- α agonist, on risk factors for NAFLD: A systematic review. *Critical Reviews in Food Science and Nutrition*, 60(13), 2187-2197.

- Lo Verme, J., Gaetani, S., Fu, J., Oveisi, F., Burton, K., & Piomelli, D. (2005). Regulation of food intake by oleoylethanolamide. *Cellular and Molecular Life Sciences*, 62(6), 708-716.
- Fu, J., Gaetani, S., Oveisi, F., Lo Verme, J., Serrano, A., Rodriguez De Fonseca, F., ... & Piomelli, D. (2003). Oleoylethanolamide regulates feeding and body weight through activation of the nuclear receptor PPAR- α .
- Ren, T., Meng, A., Zhao, R., Zhang, H., Pang, L., Jiang, X., ... & Yang, L. (2020). Oleoylethanolamide Increases Glycogen Synthesis and Inhibits Hepatic Gluconeogenesis via the LKB1/AMPK Pathway in Type 2 Diabetic Model. *The Journal of Pharmacology and Experimental Therapeutics*, 373(1), 101-113.
- Tutunchi, H., Ostadrahimi, A., Saghafi-Asl, M., & Maleki, V. (2019). Biological Functions and Metabolism of Oleoylethanolamide. *Critical reviews in food science and nutrition*, 59(sup1), S1-S11.
- Wikipedia. (2023). Oleoylethanolamide.
- Payahoo, L., Khajebishak, Y., Alivand, M., Mobasser, M., & Asghari-Jafarabadi, M. (2020). Oleoylethanolamide Supplementation Reduces Inflammation and Oxidative Stress in Obese People: A Clinical Trial. *Journal of the American College of Nutrition*, 39(8), 716-724.
- Sadeghi, A., Mardan, M., & Vafa, M. (2024). Oleoylethanolamide supplementation on cardiometabolic health: a systematic review and meta-analysis of randomized controlled trials. *Frontiers in Nutrition*, 11, 1368916.
- ChemicalBook. (n.d.). **Neopentyl glycol dimethacrylate** | 1985-51-9.
- CymitQuimica. (n.d.). CAS 1985-51-9: **Neopentyl glycol dimethacrylate**.
- Lo Verme, J., Gaetani, S., Fu, J., Oveisi, F., Burton, K., & Piomelli, D. (2005). Regulation of food intake by oleoylethanolamide. *Cellular and Molecular Life Sciences*, 62(6), 708–716.
- ResearchGate. (n.d.). Hypothetical action of OEA in regulation of appetite.
- Google Patents. (n.d.). CN102295573A - Chemical synthetic method of oleoylethanolamide.
- Sadeghi, A., Mardan, M., & Vafa, M. (2024). Oleoylethanolamide supplementation on cardiometabolic health: a systematic review and meta-analysis of randomized controlled trials. *Frontiers in Nutrition*, 11, 1368916.
- Fu, J., Lolic, M. M., & Piomelli, D. (2005). Oleoylethanolamide, an endogenous PPAR- α agonist, lowers body weight and hyperlipidemia in obese rats. *Neuropharmacology*, 48(8), 1147-1153.
- Santa Cruz Biotechnology. (n.d.). **Neopentyl Glycol Dimethacrylate**, CAS 1985-51-9.
- Synchronicity Health. (n.d.). OEA (Oleoylethanolamide).
- TCI Chemicals. (n.d.). **Neopentyl Glycol Dimethacrylate** (stabilized with MEHQ).
- National Center for Biotechnology Information. (n.d.). Oleoylethanolamide.
- National Center for Biotechnology Information. (n.d.). **Neopentyl glycol dimethacrylate**.
- Fisher Scientific. (n.d.). **Neopentyl Glycol Dimethacrylate** (stabilized with MEHQ) 90.0+%, TCI America™.

- ResearchGate. (n.d.). Effects of oleoylethanolamide (OEA) on signaling pathways, and types of immune cells studied.
- Sigma-Aldrich. (n.d.). N-Oleoylethanolamine 98 (TLC) OEA.
- Smolecule. (n.d.). Buy **Neopentyl glycol dimethacrylate** | 1985-51-9.
- The Good Scents Company. (n.d.). **neopentyl glycol dimethacrylate**, 1985-51-9.
- IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). N-oleoylethanolamide. Retrieved from IUPHAR/BPS Guide to PHARMACOLOGY website.
- Romano, A., Coccurello, R., Giacobuzzo, G., Bedse, G., Moles, A., & Gaetani, S. (2014). Oleoylethanolamide: A Novel Potential Pharmacological Alternative to Cannabinoid Antagonists for the Control of Appetite.
- Google Patents. (n.d.). CN102351728A - Method for synthesizing oleoylethanolamide and derivative thereof.
- IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). N-oleoylethanolamide. Retrieved from IUPHAR/BPS Guide to PHARMACOLOGY website.
- Benchchem. (n.d.). Neopentyl methacrylate | 2397-76-4.
- ACS Sustainable Chemistry & Engineering. (2023).
- Fengchen Group. (n.d.). Oleoylethanolamide (Oleoylethanolamine) BP EP USP CAS 111-58-0.
- iHerb. (2024). 2024 Wellness Trend Forecast: 5 Predictions On Creatine, NMN + GLP-1.
- GC International AG. (n.d.). Safety data sheet.
- Byrne, C. S., Chambers, E. S., Morrison, D. J., & Frost, G. (2015). The role of short chain fatty acids in appetite regulation and energy homeostasis. *International Journal of Obesity*, 39(9), 1331-1338.
- The Council of Europe. (n.d.). Resolution AP (89) 1 on the use of colourants in plastic materials coming into contact with food.
- Polymers. (2022). A Pilot Study on Monomer and Bisphenol A (BPA) Release from UDMA-Based and Conventional Indirect Veneering Composites.
- Journal of Obesity & Metabolic Syndrome. (2022).
- Google Patents. (n.d.). CN115558401B - A kind of high-strength SPC floor UV curing coating and preparation method thereof.
- Timper, K., & Brüning, J. C. (2017). Brain regulation of appetite and satiety. *Endocrinology and Metabolism Clinics of North America*, 46(4), 813-833.
- Polymers. (2022). A Pilot Study on Monomer and Bisphenol A (BPA) Release from UDMA-Based and Conventional Indirect Veneering Composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Oleoylethanolamide - Wikipedia [en.wikipedia.org]
- 2. Frontiers | Oleoylethanolamide supplementation on cardiometabolic health: a systematic review and meta-analysis of randomized controlled trials [frontiersin.org]
- 3. Oleoylethanolamide supplementation on cardiometabolic health: a systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
- 4. synchronicity.health [synchronicity.health]
- 5. Oleoylethanolamide regulates feeding and body weight through activation of the nuclear receptor PPAR-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Regulation of food intake by oleoylethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Regulation of food intake by oleoylethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. The effects of oleoylethanolamide, an endogenous PPAR- α agonist, on risk factors for NAFLD: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Oleoylethanolamide, an endogenous PPAR-alpha agonist, lowers body weight and hyperlipidemia in obese rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Oleoylethanolamide | C₂₀H₃₉NO₂ | CID 5283454 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. Biological functions and metabolism of oleoylethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Biological Functions and Metabolism of Oleoylethanolamide | Semantic Scholar [semanticscholar.org]
- 13. researchgate.net [researchgate.net]
- 14. Oleoylethanolamide Supplementation Reduces Inflammation and Oxidative Stress in Obese People: A Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. escholarship.org [escholarship.org]

- 17. Oleoylethanolamide Increases Glycogen Synthesis and Inhibits Hepatic Gluconeogenesis via the LKB1/AMPK Pathway in Type 2 Diabetic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. CN102295573A - Chemical synthetic method of oleoylethanolamide - Google Patents [patents.google.com]
- 19. pubs.acs.org [pubs.acs.org]
- 20. Oleoylethanolamide (Oleoyl Ethanolamine) BP EP USP CAS 111-58-0 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
- 21. N-oleoylethanolamide | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- To cite this document: BenchChem. [Introduction: Unveiling Oleoylethanolamide (OEA)]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b154597/docs#introduction-unveiling-oleoylethanolamide-oea>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check